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Compound of Interest

Compound Name: UBP 1112

Cat. No.: B1662276 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operational protocols, and disposal of UBP 1112.

This document provides critical safety and logistical information for the laboratory use of UBP
1112, a potent and selective antagonist for group III metabotropic glutamate receptors

(mGluRs). Adherence to these guidelines is essential to ensure personal safety and maintain

experimental integrity.

Chemical Identification and Properties
UBP 1112, also known as α-Methyl-3-methyl-4-phosphonophenylglycine, is a chemical

compound utilized in neuroscience research to study the function of group III mGluRs.[1]
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Property Value Source

Chemical Name
α-Methyl-3-methyl-4-

phosphonophenylglycine
Santa Cruz Biotechnology

CAS Number 339526-74-8 Santa Cruz Biotechnology[1]

Molecular Formula C₁₀H₁₄NO₅P Santa Cruz Biotechnology[1]

Molecular Weight 259.2 g/mol Santa Cruz Biotechnology[1]

Purity ≥99% Santa Cruz Biotechnology[1]

Solubility
Soluble to 100 mM in 1eq.

NaOH
APExBIO

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling UBP 1112 to prevent exposure.

The toxicological properties of UBP 1112 have not been fully investigated, and it should be

treated as a potentially hazardous substance.

PPE Category Specification Rationale

Hand Protection
Appropriate chemical-resistant

gloves (e.g., Nitrile)
To prevent skin contact.

Eye Protection Safety goggles or face shield
To protect eyes from splashes

or dust.

Body Protection
Laboratory coat and other

protective clothing

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a chemical fume hood.

If not available, a NIOSH-

approved respirator is

necessary.

To avoid inhalation of dust or

aerosols.
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Proper handling and storage procedures are critical to maintain the stability of the compound

and ensure a safe laboratory environment.

Handling:

Engineering Controls: Always handle UBP 1112 in a well-ventilated area, preferably within a

chemical fume hood.

Practices to Avoid: Do not breathe dust. Avoid contact with eyes, skin, and clothing. Avoid

prolonged or repeated exposure.

Hygiene: Wash hands thoroughly after handling.

Storage:

Temperature: Store at room temperature.

Container: Keep the container tightly closed in a dry and well-ventilated place.

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures must be followed to

mitigate any potential hazards.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert material (e.g., sand, earth) to contain the spill.

Collect: Carefully transfer the spilled material and containment substance into a sealed

container for disposal.

Clean: Wash the spill site after material pickup is complete.

Disposal:
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Dispose of UBP 1112 and any contaminated materials in accordance with local, state, and

federal regulations. Do not allow the chemical to enter drains.

Experimental Protocol: Antagonism of Group III
mGluRs in Hippocampal Slices
The following is a general protocol for utilizing UBP 1112 as a group III mGluR antagonist in an

in vitro setting, based on published research. Researchers should adapt this protocol to their

specific experimental needs.

Objective: To investigate the effect of blocking group III mGluRs on synaptic transmission in rat

hippocampal slices.

Materials:

UBP 1112

Artificial cerebrospinal fluid (aCSF)

Rat hippocampal slices

Electrophysiology recording setup

Procedure:

Prepare a stock solution of UBP 1112: Due to its solubility, a stock solution can be prepared

in a dilute NaOH solution and then further diluted in aCSF to the desired final concentration.

Establish a stable baseline recording: Perfuse the hippocampal slices with standard aCSF

and record baseline synaptic activity for a minimum of 30 minutes.

Bath apply UBP 1112: Switch the perfusion to aCSF containing UBP 1112 at the desired

experimental concentration (e.g., 15 µM).

Record experimental data: Continue recording synaptic activity for the duration of the drug

application (e.g., 1 hour).
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Washout: (Optional) Perfuse the slices with standard aCSF to observe any reversal of the

effects of UBP 1112.

Visualized Information
To further clarify the operational and biological context of UBP 1112, the following diagrams are

provided.
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UBP 1112 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of UBP 1112.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1662276?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Group III mGluR Signaling Pathway Antagonism by UBP 1112
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Caption: UBP 1112 blocks the activation of the group III mGluR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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